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Compound of Interest

Compound Name: Clodinafop

Cat. No.: B133158

Ensuring the safe and environmentally responsible disposal of Clodinafop is a critical aspect
of laboratory and research protocols. This guide provides essential, step-by-step procedures
for researchers, scientists, and drug development professionals to manage Clodinafop waste
in compliance with regulations and safety best practices. Adherence to these procedures will
minimize environmental contamination and mitigate potential health risks.

Clodinafop-propargyl, the active ingredient in many commercial herbicides, is recognized for
its potential environmental hazards. It is classified as very toxic to aquatic life with long-lasting
effects[1][2][3]. Improper disposal can lead to the contamination of soil and water systems[4][5].
Therefore, a structured disposal plan is not just a regulatory requirement but a cornerstone of
responsible chemical management.

Regulatory Framework

In the United States, the disposal of pesticides like Clodinafop falls under the purview of
several federal regulations. The Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA)
governs the use, sale, and distribution of pesticides, and mandates that legally binding disposal
instructions be included on product labels[6][7]. Once a pesticide is designated for disposal, it
is regulated under the Resource Conservation and Recovery Act (RCRA), which provides a
"cradle-to-grave" framework for managing hazardous waste[6][7][8]. It is imperative to consult
both federal and state-specific regulations, as state laws can be more stringent[6][9].

Step-by-Step Disposal Procedures
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The following procedures outline the proper disposal of unused Clodinafop, contaminated
materials, and empty containers.

1. Review Product Label and Safety Data Sheet (SDS)

Before initiating any disposal activities, thoroughly review the product-specific label and Safety
Data Sheet (SDS). The "Storage and Disposal" section of the label provides legally mandated
instructions[9]. The SDS will offer more detailed information in sections such as "Disposal
Considerations" and "Regulatory Information”[1][2][3][4][8][10][11]. In case of any conflict
between the SDS and the product label, the instructions on the label take precedencel[1].

2. Unused or Unwanted Clodinafop

Unused or unwanted Clodinafop is typically considered hazardous waste and must be
disposed of accordingly[10][12].

e Do Not Dispose in Regular Trash or Drains: Never discard Clodinafop in the regular trash or
pour it down the sink or any drain. This can lead to severe environmental contamination[9]
[10].

o Licensed Waste Disposal: Entrust the disposal of unused Clodinafop to a licensed
hazardous waste disposal company[2].

o State and Local Programs: Contact your state's environmental agency or local solid waste
authority to inquire about "Clean Sweep" programs or household hazardous waste collection
events that may accept pesticides from certain generators[7][9][12].

» Original Container: Whenever possible, keep the product in its original container with the
label intact for transport to a disposal facility[9].

3. Empty Container Disposal

Properly cleaned pesticide containers may be eligible for recycling or disposal as non-
hazardous waste.

o Triple Rinsing: For liquid formulations, triple-rinse the empty container. To do this, fill the
container about one-quarter full with water, securely replace the cap, and shake for 30
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seconds. Drain the rinsate into the spray tank or a container for later use as a dilute
spray[13]. Repeat this process two more times.

e Recycling: Many recycling programs, such as drumMUSTER, accept properly cleaned
containers[13]. Ensure the container is clean, dry, and free of visible residues[13].

e Puncturing: After rinsing, puncture the container to prevent reuse[10].

» Disposal: If recycling is not an option, the cleaned and punctured container may be disposed
of in a sanitary landfill, as per local regulations[1][13].

4. Disposal of Contaminated Materials

Materials such as personal protective equipment (PPE), spill absorbents, and labware that
have come into contact with Clodinafop must be handled as hazardous waste.

o Containment: Place all contaminated items in a clearly labeled, sealed container.

e Disposal: Dispose of the container and its contents through a licensed hazardous waste
contractor[2]. Do not attempt to launder contaminated clothing with regular laundry; it should
be either professionally cleaned or disposed of as hazardous waste[1][3].

Spill Management

In the event of a Clodinafop spill, immediate and proper cleanup is crucial to prevent exposure
and environmental contamination.

o Control and Contain: Prevent the spill from spreading or entering drains or waterways[1][4]
[10][11]. Use absorbent materials like sand, vermiculite, or earth to contain the spill[1][4][11].

e Protective Equipment: Wear appropriate personal protective equipment (PPE), including
chemical-resistant gloves, eye protection, and respiratory protection, during cleanup[1][2]
[11].

» Cleanup and Disposal: Collect the absorbed material and place it into a labeled container for
disposal as hazardous waste[1][2][4][11]. Wash the spill area thoroughly, and collect the
wash water for disposal to prevent runoff[1][10].
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Quantitative Data Summary

While specific quantitative limits for disposal can vary by jurisdiction, the following table
summarizes key hazard classifications for Clodinafop-propargyl, which inform the stringent
disposal requirements.

Parameter Classification/Value Reference

UN Number 3082 [1][4]

L Class 9: Miscellaneous
ADG Classification [1]
dangerous goods

GHS Signal Word DANGER [1]

H302 + H332: Harmful if
swallowed or if inhaledH317:
May cause an allergic skin
reactionH373: May cause
Hazard Statements damage to organs through [2][3]
prolonged or repeated
exposureH410: Very toxic to
aguatic life with long lasting

effects

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. For laboratory work involving Clodinafop, researchers should develop
a detailed experimental protocol that includes a section on waste management and spill
response, incorporating the procedures outlined in this guide.

Clodinafop Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Clodinafop and related waste materials in a laboratory setting.
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Start: Clodinafop Waste @

Consult Product Label & SDS
for Specific Instructions

Identify Waste Type

Materials

Empty Clodinafop
Container

Unused/Unwanted Contaminated Materials
Clodinafop Product (PPE, Absorbents, etc.)

Triple Rinse Container
(if applicable)

No/Not Possible

Treat as Puncture to
Hazardous Waste Prevent Reuse

Recycle or Dispose in
Sanitary Landfill
(per local regulations)

@r Disposal Complete

Click to download full resolution via product page

Arrange for Pickup by
Licensed Waste Contractor

Caption: Decision workflow for Clodinafop waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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